N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-[4-(pyridin-4-ylmethyl)phenyl]thiourea
• InChI: InChI=1S/C19H15ClFN3S/c20-17-12-16(5-6-18(17)21)24-19(25)23-15-3-1-13(2-4-15)11-14-7-9-22-10-8-14/h1-10,12H,11H2,(H2,23,24,25)
• InChI Key: PVFQFIGDLUIBRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=NC=C2)NC(=S)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H15ClFN3S
• Molecular Weight: 371.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea (abbreviated as CPTU) is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thiourea derivatives and has been found to possess several interesting properties that make it useful for various research applications. In

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in cell growth and survival. N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been shown to inhibit the activity of several enzymes, including protein kinase C, tyrosine kinase, and topoisomerase II, which are involved in cell cycle regulation and DNA replication. In addition, N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been found to modulate the expression of various genes that are involved in apoptosis and cell survival.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been found to have several biochemical and physiological effects. In vitro studies have shown that N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in scientific research. However, there are also some limitations to using N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea in lab experiments. One limitation is that it has low solubility in water, which may make it difficult to use in certain assays. In addition, N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been found to have some toxicity in animal models, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea. One area of research is in the development of novel cancer therapies that use N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea as a component of combination therapy. Another area of research is in the development of neuroprotective agents for the treatment of neurodegenerative diseases. In addition, there is potential for the use of N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea in other areas of research, such as infectious diseases and autoimmune disorders. Further studies are needed to fully understand the mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea and its potential applications in scientific research.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been studied extensively for its potential applications in scientific research. One of the main areas of research is in the field of cancer therapy. Studies have shown that N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has antitumor activity against various types of cancer cells, including breast, lung, and prostate cancer cells. N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In addition, N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been shown to sensitize cancer cells to radiation therapy, making it a promising candidate for combination therapy.
Another area of research is in the field of neurodegenerative diseases. N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been found to have neuroprotective effects against oxidative stress and inflammation, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(3-chloro-4-fluorophenyl)-N'-[4-(4-pyridinylmethyl)phenyl]thiourea has been shown to protect neurons from damage and improve cognitive function in animal models of these diseases.